Cas no 82525-18-6 (Benzoic acid,4-(5-pyrimidinyl)-, ethyl ester)

• Product Name: Benzoic acid,4-(5-pyrimidinyl)-, ethyl ester
• CAS No: 82525-18-6
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 720741
• PubChem ID: 12946641
• Update Time: 2025-04-19

Benzoic acid,4-(5-pyrimidinyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-(5-pyrimidinyl)-, ethyl ester
• 4-PYRIMIDIN-5-YL-BENZOIC ACID ETHYL ESTER
• ethyl 4-pyrimidin-5-ylbenzoate
• DTXSID20513607
• ethyl 4-(pyrimidin-5-yl)benzoate
• 4-pyrimidine-5-yl-benzoic acid ethyl ester
• SCHEMBL2998358
• 82525-18-6
• JLVURWFSACDGNK-UHFFFAOYSA-N
• ethyl4-(pyrimidin-5-yl)benzoate
• FT-0706559

• Inchi： 1S/C13H12N2O2/c1-2-17-13(16)11-5-3-10(4-6-11)12-7-14-9-15-8-12/h3-9H,2H2,1H3
• InChI Key： JLVURWFSACDGNK-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(C2=CN=CN=C2)=CC=1)=O

Computed Properties

• Exact Mass: 228.09000
• Monoisotopic Mass: 228.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.1Ų

Experimental Properties

• Density: 1.167
• Boiling Point: 383.989 °C at 760 mmHg
• Flash Point: 186.03 °C
• PSA: 52.08000
• LogP: 2.32030